Cas no 36155-78-9 (1-(4-Bromothiophen-2-yl)propan-1-one)

1-(4-Bromothiophen-2-yl)propan-1-one structure
36155-78-9 structure
Product Name:1-(4-Bromothiophen-2-yl)propan-1-one
CAS No:36155-78-9
MF:C7H7BrOS
MW:219.098880052567
CID:921080
PubChem ID:818932
Update Time:2025-04-19

1-(4-Bromothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromothiophen-2-yl)propan-1-one
    • 1-(4-bromo-2-thienyl)-1-Propanone
    • 4-bromo-2-propionylthiophene
    • 1-(4-Bromo-2-thienyl)propan-1-one
    • 1-propanone, 1-(4-bromo-2-thienyl)-
    • 1-(4-bromo-thiophen-2-yl)-propan-1-one
    • DTXSID40356013
    • 1-(4-bromo-2-thiophenyl)-1-propanone
    • 36155-78-9
    • AKOS013628757
    • YTAOZIHQEPBPQQ-UHFFFAOYSA-N
    • 4-bromo-2-thienyl ethyl ketone
    • DA-31075
    • SCHEMBL553084
    • CS-0363630
    • Inchi: 1S/C7H7BrOS/c1-2-6(9)7-3-5(8)4-10-7/h3-4H,2H2,1H3
    • InChI Key: YTAOZIHQEPBPQQ-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(=C1)C(CC)=O

Computed Properties

  • Exact Mass: 217.94011
  • Monoisotopic Mass: 217.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

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